Cas no 160203-52-1 (1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI))

• Product Name: 1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
• CAS No: 160203-52-1
• MF: C₆H₁₁ClN₂
• MW: 157.685718774796
• CID: 109444
• PubChem ID: 16213510
• Update Time: 2025-04-18

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
• 1-ETHYL-3-METHYL-1H-IMIDAZOLIUM CHLORIDE, [D11]
• 1-Ethyl-3-MEthylIMIDAZOLIUM Chloride-D11
• 2,4,5-trideuterio-1-(1,1,2,2,2-pentadeuterioethyl)-3-(trideuteriomethyl)imidazol-1-ium,chloride
• 1-ethyl-3-methyl-1H-imidazolium-D11 chloride
• 1-Ethyl-3-methylimidazolium chloride-d11 isotopic
• 1-ETHYL-3-METHYL-1H-IMIDAZOLIUM-D11 CHLO RIDE, 98 ATOM % D
• 3-(~2~H_5_)Ethyl-1-(~2~H_3_)methyl(~2~H_3_)-1H-imidazol-3-ium chloride
• 2,4,5-trideuterio-1-(1,1,2,2,2-pentadeuterioethyl)-3-(trideuteriomethyl)imidazol-3-ium;chloride
• 160203-52-1
• HY-W015634S
• 1-Ethyl-3-methylimidazolium chloride-d11, 98 atom % D
• DTXSID10584003
• AKOS015912458
• CS-0226372
• J-009694

• Inchi： 1S/C6H11N2.ClH/c1-3-8-5-4-7(2)6-8;/h4-6H,3H2,1-2H3;1H/q+1;/p-1/i1D3,2D3,3D2,4D,5D,6D;
• InChI Key： BMQZYMYBQZGEEY-WQTMNAJCSA-M
• SMILES： [Cl-].N1(C([2H])=C([2H])[N+](C([2H])([2H])[2H])=C1[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 157.13000
• Monoisotopic Mass: 157.1301203g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 77-79 °C(lit.)
• Flash Point: 186℃
• PSA: 8.81000
• LogP: -2.66350
• Solubility: Not determined

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-36/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38